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Compound of Interest

Compound Name: Acetylsventenic acid

Cat. No.: B15591364

Get Quote

Disclaimer: A comprehensive review of publicly available scientific literature reveals a

significant scarcity of experimental data specifically for Acetylsventenic acid (CAS: 126737-

42-6). While the compound is commercially available and its basic chemical properties are

known, there is a notable absence of peer-reviewed studies detailing its specific biological

activities, quantitative data from assays, and established mechanisms of action.

This guide consolidates the available chemical information for Acetylsventenic acid and

presents hypothesized biological activities and experimental protocols based on the well-

documented properties of structurally similar ent-kaurane diterpenoids isolated from the same

genus, Rabdosia. The information regarding biological pathways and experimental

methodologies should be considered illustrative and foundational for future research, rather

than established findings for this specific compound.

Core Compound Information
Acetylsventenic acid is a natural product classified as a diterpenoid.[1] It is an acetylated

derivative of Sventenic acid and has been isolated from plants of the Rabdosia genus, notably

Rabdosia excisa.[1][2]

Table 1: Physicochemical Properties of Acetylsventenic Acid
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Property Value Source(s)

CAS Number 126737-42-6 [3]

Molecular Formula C₂₂H₃₂O₄ [3]

Molecular Weight 360.5 g/mol [3]

IUPAC Name

(1R,2S,4S,5S,9S,10S,13R)-2-

acetyloxy-5,9-dimethyl-14-

methylidenetetracyclo[11.2.1.0

.¹,¹⁰.0⁴,⁹]hexadecane-5-

carboxylic acid

[3]

Appearance Powder (unconfirmed) [3]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[4]

Predicted Boiling Point 475.1 ± 45.0 °C at 760 mmHg [3]

Predicted Density 1.2 ± 0.1 g/cm³ [3]

Predicted LogP 5.39 [3]

Hypothesized Biological Activity and Mechanism of
Action
While direct experimental evidence for Acetylsventenic acid is lacking, the biological activities

of other ent-kaurane diterpenoids from Rabdosia species are well-documented.[5][6][7] These

compounds are known to possess cytotoxic and anti-inflammatory properties.[7][8] It is

hypothesized that Acetylsventenic acid may share these characteristics.

A plausible mechanism for the anti-inflammatory effects of diterpenoids from Rabdosia excisa

is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9] NF-κB is a critical

transcription factor that regulates the expression of pro-inflammatory genes.[10] It is

hypothesized that Acetylsventenic acid may inhibit the activation of the IKK complex, which

would prevent the degradation of IκBα and keep NF-κB sequestered in the cytoplasm, thereby

blocking the transcription of inflammatory mediators.[10]
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Powdered Rabdosia excisa

Solvent Extraction
(e.g., 80% Ethanol)

Concentration
(Reduced Pressure)

Crude Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

Ethyl Acetate Fraction

Silica Gel Column Chromatography
(Gradient Elution)

Collect & Monitor Fractions (TLC)

Repeated Chromatography / Prep-HPLC

Pure Acetylsventenic Acid
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Preparation Treatment Assay Analysis

Seed cells in
96-well plate

Incubate 24h
Add serial dilutions of
Acetylsventenic acid

Incubate 24-72h Add MTT reagent Incubate 2-4h
Solubilize formazan

crystals (DMSO)
Read absorbance

(570 nm)
Calculate % viability

and IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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